methyl 2-(4-tert-butylcyclohexyl)acetate
Cat. No. B8315607
M. Wt: 212.33 g/mol
InChI Key: QWPPRHRNHXITPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[CH3:1][O:2][C:3]([CH2:4][CH:5]1[CH2:6][CH2:7][CH:8]([C:11]([CH3:12])([CH3:13])[CH3:14])[CH2:9][CH2:10]1)=[O:15].[Na+:17].[OH-:16]>>[O:2]=[C:3]([CH2:4][CH:5]1[CH2:6][CH2:7][CH:8]([C:11]([CH3:12])([CH3:13])[CH3:14])[CH2:9][CH2:10]1)[OH:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CC1CCC(C(C)(C)C)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
CC(C)(C)C1CCC(CC(=O)O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
